N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: [5-(benzylamino)-3-(4-methoxyphenyl)-1,2,4-triazol-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C23H19N5O4/c1-32-20-13-9-17(10-14-20)21-25-23(24-15-16-5-3-2-4-6-16)27(26-21)22(29)18-7-11-19(12-8-18)28(30)31/h2-14H,15H2,1H3,(H,24,25,26)
• InChI Key: BKTBDJRLWHPLPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=N2)NCC3=CC=CC=C3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine, also known as BMTA, is a chemical compound that has been the subject of scientific research due to its potential use in various applications.

Mechanism of Action

The mechanism of action of N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine involves its ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties that can help reduce inflammation in the body. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, which can lead to the death of these cells. This compound also has anti-inflammatory properties that can help reduce inflammation in the body. Additionally, it has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine in lab experiments is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer treatments. Another advantage is its anti-inflammatory properties, which can be useful in studying the effects of inflammation on the body. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine. One direction is the further study of its anti-cancer properties and its potential use in the development of new cancer treatments. Another direction is the study of its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to determine the safe dosage and potential side effects of this compound.

Scientific Research Applications

N-benzyl-3-(4-methoxyphenyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.